Cas no 1461706-04-6 (7-azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester hydrochloride)

• Product Name: 7-azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester hydrochloride
• CAS No: 1461706-04-6
• MF: C₉H₁₆ClNO₂
• MW: 205.681841850281
• MDL: MFCD19442341
• CID: 2094128
• PubChem ID: 53429384
• Update Time: 2025-11-02

7-azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-azabicyclo[2.2.1]heptane-2-carboxylate hydrochloride
• 7-azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester hydrochloride
• SB11070
• CS-0050112
• Ethyl 7-azabicyclo[2.2.1]heptane-2-carboxylate HCl
• Ethyl (1R,3S,4S)-7-azabicyclo[2.2.1]heptane-3-carboxylate hydrochloride
• 7-Azabicyclo[2.2.1]heptane-2-carboxylicacidethylesterhydrochloride-A6547
• AS-33904
• MB12292
• EN300-133718
• 1461706-04-6
• 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester HCl
• 1379448-58-4
• 7-azabicyclo[2.2.1]heptane-2-carboxylicacidethylesterhydrochloride
• ethyl 7-azabicyclo[2.2.1]heptane-2-carboxylate;hydrochloride
• RHTOIFWJKDDWQY-UHFFFAOYSA-N
• Z1650040227
• SCHEMBL17061320
• 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester, hydrochloride (1:1)
• AKOS025289612
• 1217814-87-3
• (1S,2S,4R)-ETHYL 7-AZABICYCLO[2.2.1]HEPTANE-2-CARBOXYLATE HYDROCHLORIDE
• 7-Azabicyclo[2.2.1]heptane-2-carboxylic acid, ethyl ester, hydrochloride
• LIC70604

• MDL： MFCD19442341
• Inchi： 1S/C9H15NO2.ClH/c1-2-12-9(11)7-5-6-3-4-8(7)10-6;/h6-8,10H,2-5H2,1H3;1H
• InChI Key： RHTOIFWJKDDWQY-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CC2CCC1N2)=O

Computed Properties

• Exact Mass: 205.0869564g/mol
• Monoisotopic Mass: 205.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 7-azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester hydrochloride

Comprehensive Overview of 7-azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester hydrochloride (CAS No. 1461706-04-6)

The compound 7-azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester hydrochloride (CAS No. 1461706-04-6) is a structurally unique bicyclic molecule that has garnered significant attention in pharmaceutical and organic chemistry research. Its bicyclic framework and ester functionality make it a versatile intermediate for synthesizing bioactive molecules, particularly in drug discovery. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, given its ability to modulate neurotransmitter systems. The hydrochloride salt form enhances its solubility, a critical factor for bioavailability optimization in preclinical studies.

In recent years, the demand for 7-azabicyclo[2.2.1]heptane derivatives has surged due to their relevance in neurological disorders such as Parkinson's disease and epilepsy. This aligns with the growing focus on precision medicine and targeted therapies in the pharmaceutical industry. The compound's CAS No. 1461706-04-6 is frequently searched in academic databases and patent filings, reflecting its industrial importance. Its synthesis often involves stereoselective cyclization techniques, a topic of interest for chemists aiming to improve reaction yields and green chemistry protocols.

From a molecular design perspective, the ethyl ester moiety in 7-azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester hydrochloride offers flexibility for further derivatization, enabling the creation of prodrug candidates. This feature is particularly valuable in addressing drug delivery challenges, a hot topic in pharmacokinetics research. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring compliance with quality control standards in Good Manufacturing Practice (GMP) settings.

The compound's azabicyclic core also intersects with trends in fragment-based drug discovery, where small, rigid scaffolds are prioritized for high-throughput screening. Computational chemists often model its 3D conformation to predict binding affinities with biological targets, leveraging tools like molecular docking. Such applications resonate with the rise of AI-driven drug design, a frequently searched term in scientific literature. Additionally, its stability under physiological pH conditions makes it a candidate for in vivo studies, further driving its relevance in translational research.

Environmental and regulatory considerations are also shaping the discourse around CAS No. 1461706-04-6. With increasing emphasis on sustainable synthesis, researchers are investigating catalytic methods to produce this compound with minimal waste. This aligns with broader industry goals like the 12 Principles of Green Chemistry, a trending topic in chemical engineering circles. Furthermore, its non-hazardous profile (as per available safety data) positions it favorably for large-scale production, addressing supply chain demands in contract manufacturing.

In summary, 7-azabicyclo[2.2.1]heptane-2-carboxylic acid ethyl ester hydrochloride represents a nexus of innovation in medicinal chemistry and process optimization. Its multifaceted applications—from CNS therapeutics to computational modeling—underscore its value in both academic and industrial contexts. As research continues to evolve, this compound is poised to remain a keystone intermediate in the development of next-generation pharmaceuticals.